Cas no 1806916-98-2 (2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806916-98-2
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4810610
• Update Time: 2025-06-07

2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-4-2-3(8(11,12)13)7(14)15-5(4)6(9)10/h2,6H,1H3,(H2,14,15)
• InChI Key： IUIHRGYHNAHDTC-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(C(F)F)C(=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine

Introduction to 2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806916-98-2)

The compound 2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine, identified by the CAS number 1806916-98-2, is a highly specialized organic compound with a unique structure and diverse applications. This pyridine derivative has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, featuring an amino group at position 2, a difluoromethyl group at position 6, a methoxy group at position 5, and a trifluoromethyl group at position 3, contributes to its versatile chemical properties.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its application in the development of novel antibiotics and antiviral agents. The presence of fluorinated groups in the molecule enhances its lipophilicity and stability, making it an ideal candidate for drug delivery systems. Additionally, the compound's ability to act as a precursor in the synthesis of advanced materials has been documented in several high-impact journals.

In the agricultural sector, 2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine has been investigated for its potential as a herbicide and fungicide. Its unique chemical structure allows for selective targeting of specific plant pathogens without adversely affecting crop health. Field trials conducted in collaboration with leading agricultural research institutions have demonstrated promising results, suggesting that this compound could play a pivotal role in sustainable farming practices.

The compound's synthesis process has also been optimized in recent years, with green chemistry principles being integrated into its production methods. This shift towards environmentally friendly synthesis techniques aligns with global efforts to reduce chemical waste and promote eco-friendly industrial practices. The use of microwave-assisted synthesis and catalytic systems has significantly improved the yield and purity of the compound while minimizing environmental impact.

Furthermore, computational studies have provided deeper insights into the compound's electronic properties and reactivity. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions, making it a candidate for applications in optoelectronics and sensors. Its ability to act as a photosensitizer in photovoltaic devices has been explored in several cutting-edge research projects.

In conclusion, 2-Amino-6-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806916-98-2) is a multifaceted compound with immense potential across various industries. Its chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions for global challenges.